Cas no 1805317-22-9 (4-(Difluoromethyl)-2-methoxypyridine-6-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-methoxypyridine-6-carbonyl chloride
• CAS No: 1805317-22-9
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4849616
• Update Time: 2025-05-19

4-(Difluoromethyl)-2-methoxypyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxypyridine-6-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO2/c1-14-6-3-4(8(10)11)2-5(12-6)7(9)13/h2-3,8H,1H3
• InChI Key： BVPQQOZQEFEJEP-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(F)F)=CC(=N1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-2-methoxypyridine-6-carbonyl chloride

Comprehensive Guide to 4-(Difluoromethyl)-2-methoxypyridine-6-carbonyl chloride (CAS No. 1805317-22-9)

4-(Difluoromethyl)-2-methoxypyridine-6-carbonyl chloride (CAS No. 1805317-22-9) is a specialized carbonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique difluoromethyl and methoxy functional groups, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

The molecular structure of 4-(Difluoromethyl)-2-methoxypyridine-6-carbonyl chloride features a pyridine ring substituted at the 2-position with a methoxy group and at the 4-position with a difluoromethyl group. The carbonyl chloride moiety at the 6-position makes it a valuable intermediate for amide bond formation and other acylations. This reactivity aligns with current trends in green chemistry, where efficient and selective transformations are prioritized to minimize waste.

In pharmaceutical research, 4-(Difluoromethyl)-2-methoxypyridine-6-carbonyl chloride is often employed in the synthesis of heterocyclic compounds with potential therapeutic effects. Its fluorine-containing structure is particularly relevant in drug design, as fluorination can improve metabolic stability and bioavailability. Recent studies highlight its use in developing kinase inhibitors and antiviral agents, addressing global health challenges such as emerging infectious diseases.

Agrochemical applications of this compound include its role in creating herbicides and pesticides with enhanced selectivity and environmental safety. The difluoromethyl group contributes to the biological activity of these agents, making them effective at lower doses. This aligns with the growing demand for sustainable agriculture solutions, a hot topic among researchers and policymakers.

From a market perspective, the demand for 4-(Difluoromethyl)-2-methoxypyridine-6-carbonyl chloride is driven by advancements in precision farming and personalized medicine. Suppliers and manufacturers are increasingly focusing on high-purity batches to meet the stringent requirements of regulatory agencies. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring consistency in research and industrial applications.

Handling and storage recommendations for 4-(Difluoromethyl)-2-methoxypyridine-6-carbonyl chloride emphasize the need for anhydrous conditions and inert atmospheres to prevent hydrolysis. Researchers often inquire about its solubility in common organic solvents like dichloromethane and tetrahydrofuran, which are essential for reaction planning. Proper personal protective equipment (PPE), including gloves and goggles, is advised during laboratory use.

Innovations in flow chemistry and catalysis have expanded the synthetic utility of this compound, enabling scalable and cost-effective production. These advancements are particularly relevant to contract research organizations (CROs) and generic drug manufacturers seeking to optimize their processes. The compound’s compatibility with microwave-assisted synthesis further enhances its appeal in high-throughput screening.

Environmental and regulatory considerations for 4-(Difluoromethyl)-2-methoxypyridine-6-carbonyl chloride include adherence to REACH and FDA guidelines. Its biodegradability and ecotoxicity profiles are under continuous evaluation, reflecting the industry’s shift toward greener alternatives. Researchers are encouraged to explore bio-based solvents and recyclable catalysts to align with circular economy principles.

In summary, 4-(Difluoromethyl)-2-methoxypyridine-6-carbonyl chloride (CAS No. 1805317-22-9) is a versatile building block with broad applications in drug discovery and agrochemical development. Its unique structural features and reactivity make it a valuable asset for scientists addressing contemporary challenges in healthcare and sustainable agriculture. Future research may uncover additional uses, further solidifying its importance in specialty chemicals.